(2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide

• IUPAC Name: (E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide
• InChI: InChI=1S/C20H23BrN2O2/c1-4-23(5-2)17-10-8-16(9-11-17)22-20(24)13-7-15-6-12-19(25-3)18(21)14-15/h6-14H,4-5H2,1-3H3,(H,22,24)/b13-7+
• InChI Key: ZAGFHDOQGRTMGA-NTUHNPAUSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C=CC2=CC(=C(C=C2)OC)Br
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C20H23BrN2O2
• Molecular Weight: 403.3 g/mol

Description

(2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide, also known as BMB, is a chemical compound that has been studied for its potential use in scientific research. BMB is a member of the enamide family of compounds, which are known for their unique chemical properties and potential therapeutic uses. In

Scientific Research Applications

(2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has been studied for its potential use in a variety of scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has been studied for its potential use as a tool for studying the function of ion channels and receptors in the brain. (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has also been studied as a potential lead compound for the development of new drugs.

Mechanism of Action

The mechanism of action of (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide is not fully understood, but it is believed to involve the inhibition of ion channels and receptors in cells. (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has been shown to inhibit the activity of voltage-gated calcium channels, which play a key role in the regulation of neurotransmitter release and neuronal excitability. (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has also been shown to inhibit the activity of nicotinic acetylcholine receptors, which are involved in a variety of physiological processes, including muscle contraction, cognition, and addiction.
Biochemical and Physiological Effects:
(2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has been shown to induce apoptosis, or programmed cell death. (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has also been shown to inhibit the migration and invasion of cancer cells. In neuronal cells, (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has been shown to modulate the activity of ion channels and receptors, which can affect synaptic transmission and neuronal excitability.

Advantages and Limitations for Lab Experiments

One advantage of using (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide in lab experiments is its high potency and selectivity for ion channels and receptors. This allows researchers to study the function of these proteins with a high degree of precision. However, one limitation of using (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide is its potential toxicity at high concentrations. Careful dosing and monitoring of cells and animals is necessary to ensure that the concentration of (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide used in experiments is within a safe range.

Future Directions

There are many potential future directions for the study of (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide. One area of research could be the development of new drugs based on the structure of (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide. Another area of research could be the use of (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide as a tool for studying the function of ion channels and receptors in different cell types and tissues. Additionally, the potential use of (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide in the treatment of neurological and psychiatric disorders could be explored further. Overall, the study of (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide has the potential to lead to new insights into the function of ion channels and receptors, as well as the development of new therapies for a variety of diseases.

Synthesis Methods

(2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide can be synthesized using a variety of methods, including the palladium-catalyzed Suzuki-Miyaura coupling reaction. This method involves the coupling of a brominated aryl halide with a diethylamino-substituted arylboronic acid in the presence of a palladium catalyst. The resulting product is then treated with a base to yield (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide. Other methods for synthesizing (2E)-3-(3-bromo-4-methoxyphenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide include the Heck reaction and the Sonogashira coupling reaction.